Cas no 2272-29-9 (1,3,5-Triazin-2-amine,4,6-dichloro-N-(4-chlorophenyl)-)

• Product Name: 1,3,5-Triazin-2-amine,4,6-dichloro-N-(4-chlorophenyl)-
• CAS No: 2272-29-9
• MF: C₉H₅Cl₃N₄
• MW: 275.521797895432
• CID: 279982
• Update Time: 2024-01-27

1,3,5-Triazin-2-amine,4,6-dichloro-N-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine,4,6-dichloro-N-(4-chlorophenyl)-
• 4-chloroanilino-4,6-dichloro-1,3,5-triazine
• 1,3,5-Triazin-2-amine, 4,6-dichloro-N-(4-chlorophenyl)-

• Inchi： 1S/C9H5Cl3N4/c10-5-1-3-6(4-2-5)13-9-15-7(11)14-8(12)16-9/h1-4H,(H,13,14,15,16)
• InChI Key： NXESWKOOFSNXRQ-UHFFFAOYSA-N
• SMILES： N1=C(Cl)N=C(Cl)N=C1NC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 273.95825
• Monoisotopic Mass: 273.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7A^2

Experimental Properties

• Density: 1.611
• Melting Point: 185-186 °C
• Boiling Point: 466.2°Cat760mmHg
• Flash Point: 235.8°C
• Refractive Index: 1.679
• PSA: 50.7
• pka: 0.47±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines